3-Iodobenzoic acid

• IUPAC Name: 3-iodobenzoic acid
• InChI: InChI=1S/C7H5IO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key: KVBWBCRPWVKFQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)O
• Molecular Formula: C7H5IO2
• Related CAS: 2532-18-5 (hydrochloride salt)
• DSSTOX Substance ID: DTXSID6060682
• Molecular Weight: 248.02 g/mol
• CAS RN: 618-51-9

Description

3-Iodobenzoic acid (3-IBA) is an organic compound that is used in a variety of scientific applications. It is an aromatic carboxylic acid, and a derivative of benzoic acid. It is an important reagent in organic synthesis and is used in the production of pharmaceuticals, dyes, and other specialized chemicals. 3-IBA is also used in the preparation of other organic compounds, such as 3-iodoanthranilic acid and 3-iodobenzaldehyde. In addition, 3-IBA is used in a variety of biochemical and physiological studies due to its ability to interact with a variety of biological molecules.

Scientific Research Applications

• Synthesis of 3-iodobenzo[b]furans : It is useful in synthesizing various substituted alkynes such as aryl-, vinylic-, and alkyl-substituted alkynes which have broad applications in chemical synthesis and pharmaceuticals (Okitsu et al., 2008).

• Synthesis of various isocoumarins : 3-Iodobenzoic acid is utilized to synthesize isocoumarins with potential pharmacological interest using a greener and practical approach (Chary et al., 2013).

• Production of α-hydroxydimethyl-acetals from ketones : It is used in converting ketones to α-hydroxydimethyl-acetals in high yield, which is significant in various chemical reactions and product formulations (Moriarty & Hou, 1984).

• Synthesis of 2,4-disubstituted thiazoles and aminothiazoles : These compounds are important in pharmaceuticals and chemical research (Kazzouli et al., 2002).

• Wastewater treatment : Complete mineralization of this compound was observed, suggesting its potential use in the biodegradation process in wastewater treatment plants (Santos et al., 1999).

• Radiologic Examinations : It is currently used as a contrast agent in radiologic examinations, helping in clearer and more detailed imaging (Spampinato et al., 2017).

• Recyclable hypervalent iodine reagent : this compound can be easily recovered from reaction mixtures and reused, making it an environmentally friendly option in chemical processes (Yusubov et al., 2008).

• Bioconjugation : [131I]SGMIB, a derivative of this compound, is used for labeling internalizing antibodies to maximize label retention in tumor cells after receptor- or antigen-mediated internalization, aiding in targeted cancer therapies (Vaidyanathan et al., 2001).

Safety and Hazards

3-Iodobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid contact with skin and eyes, avoid breathing dust, and not to ingest. In case of contact, immediate medical assistance is recommended.

Mechanism of Action

Target of Action

3-Iodobenzoic acid is an organic compound with the formula IC6H4COOH, consisting of a carboxylic acid group and an iodine atom bonded to a central benzene ring . It can be considered as an iodinated derivative of benzoic acid

Mode of Action

It is known that it is used as a uv absorbing background electrolyte in the separation of uncharged cyclodextrins and their derivatives by capillary electrophoresis .

Biochemical Pathways

Its role in the separation of uncharged cyclodextrins suggests it may interact with these molecules and potentially influence their biochemical pathways .

Pharmacokinetics

It is known that it is practically insoluble in water , which could impact its bioavailability and distribution in the body.

Result of Action

It has been used in the solid phase synthesis of γ-turn mimetic library , suggesting it may have a role in influencing protein structure and function.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its solubility in water is low , which means its effectiveness could be influenced by the hydration levels in its environment. Additionally, it is used as a UV absorbing agent , suggesting that light exposure could impact its stability and function.

Biochemical Analysis

Biochemical Properties

It is known that 3-Iodobenzoic acid is used as a UV absorbing background electrolyte in the separation of uncharged cyclodextrins and their derivatives by capillary electrophoresis .

Cellular Effects

It is known that iodinated compounds can have various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that iodinated compounds can interact with various biomolecules, potentially leading to changes in gene expression and enzyme activity .

Temporal Effects in Laboratory Settings

It is known that iodinated compounds can have various effects over time, including changes in stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

It is known that iodinated compounds can have various effects at different dosages, including threshold effects and potential toxic or adverse effects at high doses .

Metabolic Pathways

It is known that iodinated compounds can interact with various enzymes and cofactors, potentially influencing metabolic flux and metabolite levels .

Transport and Distribution

It is known that iodinated compounds can interact with various transporters and binding proteins, potentially influencing their localization or accumulation .

Subcellular Localization

It is known that iodinated compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .

Synthesis routes and methods

Procedure details

A Schlenk tube was charged with CuI (9.6 mg, 0.0504 mmol, 5.0 mol %), 3-bromobenzoic acid (210 mg, 1.00 mmol), NaI (300 mg, 2.00 mmol), evacuated and backfilled with argon. trans-N,N′-Dimethyl-1,2-cyclohexanediamine (16 μL, 0.10 mmol, 10 mol %), 1,1,1,3,3,3-hexamethyldisilazane (211 μL, 1.00 mmol), and dioxane (1.0 mL) were added under argon. The Schlenk tube was sealed with a Teflon valve and the reaction mixture was stirred at 110° C. for 23 h. The resulting suspension was allowed to reach room temperature, poured into 10% aq HCl (20 mL), and extracted with dichloromethane (3×15 mL). The combined organic phases were dried (Na2SO4) and concentrated. The residue was dissolved in dichloromethane (50 mL) and washed with an aqueous solution of 1% HCl and 1% Na2SO3. The aqueous phase was extracted with with dichloromethane (2×20 mL). The organic phases were combined, dried (Na2SO4) and concentrated. The solid residue was washed with hexane (3×15 mL) and dried to provide 3-iodobenzoic acid (222 mg, 90% yield) as white, fine needles.